
How to Locate Information on MEGA-10

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

Get Quote

The term "MEGA-10" likely refers to the detergent Decanoyl-N-methylglucamide, which is used in

biochemistry for membrane protein solubilization. Here are the most effective strategies to find the detailed

protocols you require:

Search Specialized Supplier Catalogs: Major biochemical suppliers (such as Sigma-Aldrich,
Thermo Fisher Scientific, Cayman Chemical, and Toronto Research Chemicals) often provide

detailed product information sheets that can include application notes, usage protocols, and
references for their detergents, including MEGA-10.

Query Scientific Literature Databases: A focused search on PubMed or Google Scholar using
specific keywords like "MEGA-10 liposome solubilization," "Decanoyl-N-methylglucamide protocol," or

"MEGA-10 detergent exchange" will help you find relevant research articles. The methods sections of
these papers often contain precise experimental details.

Review Textbooks on Liposome or Membrane Methodology: Standard reference texts in the field
sometimes provide overviews and protocols for using various detergents in liposome preparation and

membrane protein research.

General Context on Liposome Preparation

While the search results did not contain information on MEGA-10, they do describe several foundational

methods for preparing liposomes. The table below summarizes these common techniques for your reference
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Method Name Brief Description
Typical Liposome
Type Produced

Thin-Film Hydration
[1] [3]

Lipids dissolved in organic solvent are dried into a

thin film, which is then hydrated with an aqueous
buffer.

Multilamellar Vesicles

(MLVs)

Proliposome
Method [1]

A simple method where lipids are coated onto a
powder support to form a proliposome mixture that

hydrates upon addition of water.

Information not
specified in results

Electroformation [2] An applied alternating electric field during hydration

promotes the formation of very large, uniform
vesicles.

Giant Unilamellar

Vesicles (GUVs)

Extrusion &
Sonication [1]

Post-formation processing of MLVs by forcing them
through polycarbonate filters or using sound energy

to reduce size.

Small/Large Unilamellar
Vesicles (SUVs/LUVs)

Protocol Drafting and Visualization Tips

For creating your application notes, you can structure a general detergent-utilization protocol based on the

established methods above. The workflow can often be summarized in a diagram similar to the following

logical sequence:
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Start Liposome Preparation

Form Liposomes (e.g., via Thin-Film)

Add MEGA-10 Detergent

Incubate and Solubilize

Remove Detergent (e.g., Dialysis)

Characterize Final Product

End: Use or Store

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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